Cas no 11032-62-5 ((2alpha,3beta,5xi,18alpha)-2,3,25-trihydroxyolean-12-en-28-oic acid)

• Product Name: (2alpha,3beta,5xi,18alpha)-2,3,25-trihydroxyolean-12-en-28-oic acid
• CAS No: 11032-62-5
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 1193088
• PubChem ID: 182035
• Update Time: 2025-04-20

(2alpha,3beta,5xi,18alpha)-2,3,25-trihydroxyolean-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

• (2alpha,3beta,5xi,18alpha)-2,3,25-trihydroxyolean-12-en-28-oic acid
• 10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• (4aS,6aS,6bR,10R,11R,12aS,12bS,14bR)-10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylic acid
• 2,3,25-Trihydroxyolean-12-en-28-oic acid
• AKOS015896750
• Olean-12-en-28-oic acid, 2,3,19-trihydroxy-, (2alpha,3beta,19alpha)-
• 11032-62-5
• (4aS,6aS,6aS,6bR,10R,11R,12aS,14bR)-10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DTXSID20911583

• Inchi： 1S/C30H48O5/c1-25(2)11-13-29(24(34)35)14-12-27(5)18(19(29)15-25)7-8-22-28(27,6)10-9-21-26(3,4)23(33)20(32)16-30(21,22)17-31/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20-,21?,22+,23+,27-,28-,29+,30-/m1/s1
• InChI Key： WDPNZZSUCIZMSX-ZKFZOLPESA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(CO)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 488.35034
• Monoisotopic Mass: 488.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 606°C at 760 mmHg
• Flash Point: 334.3°C
• Refractive Index: 1.58
• PSA: 97.99